Cas no 73818-55-0 (Phosphonium, (2-oxoethenyl)triphenyl-,inner salt)

• Product Name: Phosphonium, (2-oxoethenyl)triphenyl-,inner salt
• CAS No: 73818-55-0
• MF: C₂₀H₁₅OP
• MW: 302.306266069412
• CID: 562700
• PubChem ID: 359581
• Update Time: 2025-04-19

Phosphonium, (2-oxoethenyl)triphenyl-,inner salt Chemical and Physical Properties

Names and Identifiers

• Phosphonium, (2-oxoethenyl)triphenyl-,inner salt
• Phosphonium, triphenyl-, oxoethenylide (9CI)
• (Triphenylphosphoranylidene)ethenone
• (TRIPHENYLPHOSPHORANYLIDENE)KETENE
• TRIPHENYLPHOSPHORANYLIDENE KETENE
• 15596-07-3
• D92615
• NSC620573
• A809702
• J-009263
• SCHEMBL7435006
• Bestmann Ylide
• (Triphenylphosphoranylidene)ethenone, Bestmann ylide, Ketenylidene(triphenyl)phosphorane
• 73818-55-0
• CHEMBL1980626
• Phosphonium,(2-oxoethenyl)triphenyl-,inner salt
• FT-0657778
• AKOS015840604
• MFCD00040613
• Ethenone, 2-(triphenylphosphoranylidene)-
• (triphenyl-$l^{5}-phosphanylidene)ethenone
• 2-(triphenyl-$l^{5}
• NSC-620573
• 2-(triphenyl-lambda5-phosphaneylidene)ethen-1-one
• Ketenylidene(triphenyl)phosphorane
• T2565
• ketenylidene(triphenyl)phosphoran
• ketenylidenetriphenylphosphorane
• 2-(triphenyl-$l^{5}-phosphanylidene)ethenone
• 2-triphenylphosphoranylideneethenone
• MNASRBWCHRURHY-UHFFFAOYSA-N
• NCI60_006097

• Inchi： 1S/C20H15OP/c21-16-17-22(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-15H
• InChI Key： MNASRBWCHRURHY-UHFFFAOYSA-N
• SMILES： P(=C=C=O)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 302.086052095g/mol
• Monoisotopic Mass: 302.086052095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų